5-Nitroso-8-hydroxyisoquinoline
Cat. No. B8328726
M. Wt: 174.16 g/mol
InChI Key: ZYICDILRVJIXHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[N:12](=[O:13])[OH:14].[OH:1][c:2]1[cH:3][cH:4][cH:5][c:6]2[cH:7][cH:8][n:9][cH:10][c:11]12>>[OH:1][c:2]1[cH:3][cH:4][c:5]([N:12]=[O:13])[c:6]2[cH:7][cH:8][n:9][cH:10][c:11]12
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=NO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Oc1cccc2ccncc12
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=Nc1ccc(O)c2cnccc12
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
